Cas no 104892-41-3 (Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester)

• Product Name: Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester
• CAS No: 104892-41-3
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• MDL: MFCD00453453
• CID: 207229
• PubChem ID: 2063427
• Update Time: 2025-07-24

Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester
• ethyl 2-(phenylcarbamothioylamino)acetate
• ETHYL 2-[(ANILINOCARBOTHIOYL)AMINO]ACETATE
• 5-phenyl-4-thio-hydantoic acid ethyl ester
• 5-Phenyl-4-thio-hydantoinsaeure-aethylester
• ethyl N-(phenylaminothiocarbonyl)glycinate
• ethylanilinocarbothioylaminoacetate
• N-(phenylthiocarbamoyl)glycine ethyl ester
• N-Phenylthiocarbamoyl-glycin-aethylester
• SR-01000242728-1
• MFCD00453453
• Ethyl [(anilinocarbonothioyl)amino]acetate
• SR-01000242728
• ethyl 2-[(phenylcarbamothioyl)amino]acetate
• 104892-41-3
• N-1-BOC-2-(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ETHYLAMINE
• AB00118561-01
• 12M-007
• CS-0116786
• FT-0680071
• Ethyl 2-(3-phenylthioureido)acetate
• AKOS003717750
• J-520606
• DTXSID40366258
• Ethyl N-(phenylcarbamothioyl)glycinate

• MDL： MFCD00453453
• Inchi： 1S/C11H14N2O2S/c1-2-15-10(14)8-12-11(16)13-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H2,12,13,16)
• InChI Key： XMDBJTMVHHYSFG-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCC(=O)OCC

Computed Properties

• Exact Mass: 238.07800
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Melting Point: 84-87°C
• PSA: 82.45000
• LogP: 2.00000

Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester

Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester (CAS No. 104892-41-3): A Comprehensive Overview in Modern Chemical Biology

Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester, identified by its CAS number 104892-41-3, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, has opened new avenues in the study of bioactive molecules and their potential applications in drug development. The presence of both phenylamino and thioxomethyl functional groups makes it a versatile scaffold for designing novel therapeutic agents.

The chemical structure of Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester consists of a glycine backbone modified with an ethyl ester group at one end and a complex side chain containing a phenylamino group linked to a thioxomethyl moiety. This architecture imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further biochemical investigation. The compound's solubility profile and stability under various conditions have been extensively studied, providing valuable insights into its potential utility in synthetic chemistry and biological assays.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that can modulate biological pathways by interacting with specific targets. Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester has been explored as a potential lead compound in the development of drugs targeting neurological disorders. Its ability to interact with enzymes and receptors due to its dual functionality has made it a focal point in high-throughput screening campaigns. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases, although further research is needed to confirm these findings.

The synthesis of Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thioxomethyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex side chain efficiently. These methodologies not only enhance the yield but also improve the purity of the final product, which is crucial for subsequent biological evaluations.

One of the most compelling aspects of Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester is its potential as a building block for more complex derivatives. By modifying the phenylamino or thioxomethyl groups, researchers can generate libraries of compounds with tailored properties for specific applications. This flexibility has already led to several innovative drug candidates being tested in preclinical studies. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies makes it an invaluable tool in medicinal chemistry.

The biological activity of Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester has been investigated using both in vitro and in vivo models. In cell-based assays, the compound has shown promising interactions with target proteins, suggesting its potential as an inhibitor or modulator. Animal models have provided additional support for its biological relevance, although long-term toxicity studies are still underway to fully assess its safety profile. These studies are critical for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

The role of computational chemistry in understanding the behavior of Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations have helped researchers refine their understanding of its mechanism of action and guide the design of more potent derivatives. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

The future prospects for Glycine,N-[(phenylamino)thioxomethyl]-, ethyl ester are bright, with ongoing research aimed at expanding its applications beyond neurological disorders. Potential uses in cancer therapy, anti-inflammatory treatments, and other areas are being explored. As our understanding of biological systems continues to grow, so too will the opportunities for this versatile compound to make meaningful contributions to human health.